![molecular formula C12H9ClN2O5S B5118726 N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide](/img/structure/B5118726.png)
N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide
Overview
Description
N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide, commonly referred to as NBD-Cl, is a fluorescent probe molecule widely used in scientific research. Its unique chemical properties make it a valuable tool for studying various biological processes, including protein-protein interactions, enzyme kinetics, and membrane dynamics. In
Scientific Research Applications
Preparation and Derivation in Organic Synthesis
Research shows that derivatives of nitrobenzenesulfonamides, including N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide, are significant in organic synthesis. For instance, the preparation of secondary amines from primary amines using 2-Nitrobenzenesulfonamides has been explored, highlighting their role in the synthesis of various organic compounds (Kurosawa, Kan, & Fukuyama, 2003).
Antitumor Properties and Gene Expression Studies
Certain sulfonamide-focused libraries, which include nitrobenzenesulfonamides, have been evaluated for antitumor properties. For example, specific compounds have been selected for their potent cell cycle inhibitory effects, leading to advancements in cancer treatment research (Owa et al., 2002).
Versatility in Amine Protection and Deprotection
Nitrobenzenesulfonamides demonstrate exceptional versatility in the preparation and protection of secondary amines. They undergo alkylation to give N-alkylated sulfonamides, which can be deprotected easily, thus making them valuable in chemical synthesis (Fukuyama, Jow, & Cheung, 1995).
Role in Carbonic Anhydrase Inhibition
Studies have shown that certain nitrobenzenesulfonamides, through specific reactions, can inhibit human carbonic anhydrases, making them relevant in therapeutic contexts, particularly in treating conditions related to enzyme dysfunction (Sapegin et al., 2018).
Analytical Applications as Redox Titration Agents
This compound and its derivatives have been studied for their potential as redox titrants in analytical chemistry, highlighting their versatility beyond synthesis and therapeutic applications (Gowda et al., 1982).
Synthesis of Hybrid Molecules for Diuretic and Antihypertensive Agents
There is also research into synthesizing hybrid molecules that involve nitrobenzenesulfonamides for potential use as diuretic and antihypertensive agents, demonstrating the compound's applicability in medicinal chemistry (Rahman et al., 2014).
properties
IUPAC Name |
N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O5S/c13-11-6-8(4-5-12(11)16)14-21(19,20)10-3-1-2-9(7-10)15(17)18/h1-7,14,16H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JASNKLDWZAYCSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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